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Compound of Interest

Compound Name: 4-(4-Hydroxyphenyl)butanoic acid

Cat. No.: B1296285 Get Quote

Essential Safety and Handling Guide for 4-(4-
Hydroxyphenyl)butanoic Acid
For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of 4-(4-Hydroxyphenyl)butanoic acid. Adherence to these procedures is essential

for ensuring personnel safety and regulatory compliance.

Hazard Identification and Safety Summary
4-(4-Hydroxyphenyl)butanoic acid is a chemical compound that requires careful handling

due to its potential health effects. It is harmful if swallowed and can cause skin, eye, and

respiratory irritation.

Table 1: Hazard and Safety Information
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Category Details

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P280:

Wear protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER/doctor

if you feel unwell. P302+P352: IF ON SKIN:

Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P501: Dispose of

contents/container to an approved waste

disposal plant.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure. The following table

outlines the required PPE for handling 4-(4-Hydroxyphenyl)butanoic acid.

Table 2: Required Personal Protective Equipment
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Body Part PPE Specification Purpose

Hands
Nitrile gloves (minimum 5-mil

thickness).[1]

Provides splash protection

against weak organic acids.[2]

[3][4] For prolonged contact or

immersion, consider more

robust gloves like neoprene or

butyl rubber.

Eyes

Chemical safety goggles or

safety glasses with side

shields.

Protects eyes from dust

particles and splashes.

Body Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory

For solids/powders: A NIOSH-

approved N95 (or better)

particulate respirator should be

used when handling the

powder outside of a fume hood

or if dust generation is likely.[5]

For solutions/vapors: If

significant vapors may be

generated (e.g., during

heating), a respirator with an

organic vapor/acid gas

cartridge is recommended.[6]

[7][8]

Protects the respiratory system

from irritation due to inhalation

of dust or vapors.

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedures to ensure the safe handling of 4-(4-Hydroxyphenyl)butanoic acid in

a laboratory setting.

3.1. Preparation and Engineering Controls
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Work Area: All work with solid 4-(4-Hydroxyphenyl)butanoic acid and its concentrated

solutions should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[9]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Gather Materials: Assemble all necessary equipment, including PPE, before beginning work.

3.2. Handling the Solid Chemical

Don PPE: Put on a lab coat, chemical safety goggles, and nitrile gloves. If weighing out the

powder and dust may be generated, a respirator is required.

Weighing: Carefully weigh the desired amount of the chemical in the fume hood. Use a

spatula to transfer the solid. Avoid creating dust clouds.

Container Handling: Keep the container of the chemical tightly closed when not in use.

3.3. Preparing Solutions

Solvent Addition: In a fume hood, slowly add the weighed solid to the desired solvent in an

appropriate container (e.g., beaker, flask).

Dissolving: Stir the mixture to dissolve the solid. Gentle heating may be required, but this

should be done with caution as it can increase vapor pressure.

Labeling: Clearly label the container with the chemical name, concentration, solvent, and

date of preparation.

3.4. Spill Cleanup

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to soak up

the material.
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Collect: Carefully sweep or scoop the absorbed material into a designated waste container.

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of the waste material as hazardous waste.

Disposal Plan
Proper disposal of 4-(4-Hydroxyphenyl)butanoic acid and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

Solid Waste: Collect unused solid 4-(4-Hydroxyphenyl)butanoic acid and materials

contaminated with it (e.g., weighing paper, gloves, absorbent pads) in a clearly labeled,

sealed container for solid hazardous waste.[9]

Liquid Waste: 4-(4-Hydroxyphenyl)butanoic acid is a non-halogenated organic acid.[10]

[11] Collect solutions and rinsates in a designated, sealed container for "Non-Halogenated

Organic Waste."[10][11][12] Do not mix with halogenated solvents or other incompatible

waste streams.[10][11]

4.2. Container Labeling and Storage

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name of the contents.

Storage: Store waste containers in a designated satellite accumulation area. Keep

containers closed except when adding waste.

4.3. Final Disposal

Arrange for the pickup and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.[13]
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Workflow for Handling 4-(4-Hydroxyphenyl)butanoic
Acid

Workflow for Handling 4-(4-Hydroxyphenyl)butanoic Acid

1. Assemble PPE & Materials 2. Work in Fume Hood 3. Weigh Solid

4. Prepare Solution

6. Segregate Waste

Spill Occurs

5. Spill Cleanup

7. EHS Disposal

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling and disposal of 4-(4-
Hydroxyphenyl)butanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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